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Compound of Interest

Compound Name: Triparanol

Cat. No.: B1683665

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Triparanol,
a compound known for its potential for severe adverse health effects. Adherence to these
guidelines is essential to ensure the safety of all laboratory personnel. Given that Triparanol
was withdrawn from the market in 1962 due to severe side effects, including irreversible
cataracts, alopecia, and skin disorders, it must be handled with the utmost caution as a
hazardous substance.[1]

Key Safety and Hazard Information

A specific Occupational Exposure Limit (OEL) for Triparanol has not been established.
Therefore, a conservative approach based on its known toxicity is required. The following table
summarizes the critical hazard and safety information.
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Parameter

Information

Source

Chemical Name

2-(4-Chlorophenyl)-1-[4-[2-
(diethylamino)ethoxy]phenyl]-1
-(4-methylphenyl)ethanol

[1]

CAS Number 78-41-1 [1]
Molecular Formula C27H32CINO2 [1]
Molar Mass 438.01 g/mol [1]
Appearance White to off-white powder

Solubility Soluble in DMSO and alcohol.

Insoluble in water.

Hazard Classifications

Acute Toxicity 4 (Oral), Serious
Eye Damage 1

Known Adverse Effects

Irreversible cataracts, alopecia
(hair loss), skin disorders
(dryness, itching, peeling),
nausea, vomiting, and

accelerated atherosclerosis.[1]

[1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Triparanol, a comprehensive PPE strategy is mandatory to

prevent skin, eye, and respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile
gloves. The inner glove should
be tucked under the gown cuff,
and the outer glove should

extend over the cuff.

Prevents skin contact. Double
gloving provides an extra layer
of protection in case of a tear

or puncture in the outer glove.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne powder, preventing
contact with the eyes and face.
Standard safety glasses are

insufficient.

Body Protection

A disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting

cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-certified N95 or

higher-rated respirator.

Essential when handling the
powder outside of a certified
chemical fume hood or
biological safety cabinet to
prevent inhalation of airborne

particles.

Experimental Protocol: Preparation of a Triparanol

Stock Solution

This protocol outlines the steps for safely preparing a stock solution of Triparanol in DMSO.

This procedure should be performed in a designated area for handling potent compounds,

inside a certified chemical fume hood.

Materials:

e Triparanol powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber glass vial with a screw cap

Calibrated analytical balance

Spatula

Micropipettes and sterile, filtered tips

Vortex mixer

Procedure:
e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Don all required PPE as specified in the table above.
o Decontaminate the work surface within the fume hood.
e Weighing Triparanol.:
o Tare a sterile, amber glass vial on the analytical balance.

o Carefully weigh the desired amount of Triparanol powder directly into the vial using a
clean spatula. Avoid generating dust.

 Dissolving in DMSO:

o Using a micropipette, add the calculated volume of anhydrous DMSO to the vial containing
the Triparanol powder.

o Securely cap the vial.

o Gently swirl the vial to wet the powder, then vortex at a low to medium speed until the solid
is completely dissolved.

o Storage:
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o Clearly label the vial with the compound name, concentration, solvent, date of preparation,
and your initials.

o Store the stock solution at 2-8°C, protected from light.

o Decontamination and Waste Disposal:

o All disposable materials that have come into contact with Triparanol (e.g., pipette tips,
weighing paper, outer gloves) must be disposed of as hazardous chemical waste.

o Wipe down the work surface and any equipment used with an appropriate
decontaminating solution.

Operational and Disposal Plans
Handling:
o Designated Area: All work with Triparanol powder should be conducted in a designated

area, such as a chemical fume hood or a biological safety cabinet, to contain any airborne
particles.

o Training: All personnel handling Triparanol must be trained on its hazards and the proper
handling and emergency procedures.

o Spill Kit: A spill kit specifically for hazardous powders should be readily available in the
laboratory.

Disposal:

e Solid Waste: All solid waste contaminated with Triparanol, including empty containers, used
PPE, and contaminated labware, must be collected in a clearly labeled, sealed hazardous
waste container.

e Liquid Waste: Unused Triparanol solutions should be collected in a designated, sealed
hazardous liquid waste container. Do not dispose of Triparanol solutions down the drain.

o Decontamination: All non-disposable equipment and surfaces should be decontaminated
after use.
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Emergency Procedures: Triparanol Spill Response

The following workflow outlines the immediate actions to be taken in the event of a Triparanol
spill.

Triparanol Spill Response Workflow

Evacuate Immediate Area
Alert Others

y

Don Appropriate PPE
(N95 Respirator, Goggles, Face Shield, Gown, Double Gloves)

y

Contain the Spill
(Cover with absorbent pads for liquid, or gently cover powder with damp paper towels)

y

Clean Up Spill
(Use appropriate spill kit materials)

y

Decontaminate the Area

y

Dispose of all materials as
Hazardous Waste

y

Report the Incident to Lab Supervisor
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Caption: Workflow for a safe and effective response to a Triparanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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